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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209

For Researchers, Scientists, and Drug Development Professionals

Introduction to Mecetronium Ethylsulfate (MES)

Mecetronium ethylsulfate (CAS No. 3006-10-8) is a quaternary ammonium compound with
broad-spectrum antimicrobial activity.[1] Its cationic surfactant nature allows it to effectively
disrupt the cell membranes of bacteria and fungi, leading to cell death.[1] This mode of action
makes it a candidate for use as a preservative in cosmetic formulations to prevent microbial
contamination and ensure product safety and longevity.[2]

MES is a synthetic compound, typically appearing as a white or slightly yellowish powder, and
is soluble in water, alcohol, and acetone.[1] It is considered a low-toxicity substance when used
as directed.[1] However, as with many preservatives, it is crucial to conduct thorough efficacy
and compatibility testing to ensure its performance and stability within a specific cosmetic
formulation.

Table 1: Physicochemical Properties of Mecetronium Ethylsulfate
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Property Value Reference

N-ethyl-N,N-dimethyl-1-

Chemical Name hexadecanaminium ethyl [3]
sulfate

CAS Number 3006-10-8 [3]

Molecular Formula C22H49N0O4S [2]

Molecular Weight 423.7 g/mol [3]
White to slightly yellowish

Appearance [1]
powder

- Soluble in water, alcohol, and
Solubility t [1]
acetone

Antimicrobial Efficacy and Typical Use Levels

Mecetronium ethylsulfate exhibits broad-spectrum antimicrobial activity against bacteria and
fungi.[1] The primary mechanism of action involves the disruption of microbial cell membranes,
a characteristic of quaternary ammonium compounds.[1]

Quantitative data on the Minimum Inhibitory Concentration (MIC) of Mecetronium ethylsulfate
against the specific microorganisms outlined in the ISO 11930 standard (Staphylococcus
aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, and Aspergillus
brasiliensis) is not readily available in publicly accessible scientific literature. One study
reported a MIC of 664 pg/mL for a propanol-based Mecetronium ethylsulfate formulation
against Staphylococcus aureus.[1] However, this value is specific to that formulation and may
not be representative of the pure compound.

The typical use level of Mecetronium ethylsulfate as a preservative in cosmetic formulations
IS not definitively established in the available literature. A concentration of 0.5% (w/v) has been
suggested as an optimal disinfectant concentration in aqueous solutions, though this may not
directly translate to cosmetic preservation levels. It is imperative for formulators to determine
the effective concentration of MES through preservative efficacy testing (challenge testing) for
each specific cosmetic matrix.
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Experimental Protocols

Protocol for Preservative Efficacy Testing (Challenge
Test) based on ISO 11930

This protocol outlines the evaluation of the antimicrobial protection of a cosmetic product
preserved with Mecetronium ethylsulfate.

Objective: To determine if the preservative system in a cosmetic formulation provides adequate
protection against microbial contamination during storage and use.

Materials:
o Test product containing Mecetronium ethylsulfate.
» Control product (same formulation without MES, if possible).

e Standardized cultures of:

[¢]

Staphylococcus aureus (e.g., ATCC 6538)

o

Pseudomonas aeruginosa (e.g., ATCC 9027)

[e]

Escherichia coli (e.g., ATCC 8739)

o

Candida albicans (e.g., ATCC 10231)

[¢]

Aspergillus brasiliensis (e.g., ATCC 16404)

» Sterile containers for product samples.

 Sterile pipettes and other laboratory equipment.

o Appropriate microbial growth media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose
Agar for fungi).

e Neutralizing broth to inactivate the preservative.

« Incubators set at appropriate temperatures.
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Procedure:

e Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a
concentration of approximately 1 x 108 CFU/mL for bacteria and 1 x 107 CFU/mL for fungi.

 Inoculation of the Product:
o Dispense a measured amount of the test product into five separate sterile containers.

o Inoculate each container with one of the five test microorganisms to achieve a final
concentration of between 1 x 10° and 1 x 10® CFU/g or mL for bacteria and between 1 x
104 and 1 x 10° CFU/g or mL for fungi.

o Ensure thorough mixing of the inoculum with the product.

 Incubation: Store the inoculated product containers at a controlled temperature (e.g., 22.5
2.5 °C) in the dark for 28 days.

o Sampling and Microbial Enumeration:

o At specified time intervals (Day 7, Day 14, and Day 28), withdraw a sample from each
container.

o Transfer the sample to a neutralizing broth to inactivate the Mecetronium ethylsulfate.

o Perform serial dilutions and plate onto the appropriate agar media to determine the
number of viable microorganisms (CFU/g or mL).

o Data Analysis: Calculate the log reduction in the microbial count from the initial inoculum
level at each time point for each microorganism.

Table 2: ISO 11930 Acceptance Criteria for Preservative Efficacy (Criteria A)
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Microorganism Day 7 Day 14 Day 28

Bacteria (S. aureus, P. ) No increase from Day  No increase from Day
] ) > 3 log reduction

aeruginosa, E. coli) 7 7

No increase from Day  No increase from Day

Yeast (C. albicans) =1 log reduction . ;

No increase from Day

Mold (A. brasiliensis) No increase > 1 log reduction »

Note: "No increase" is defined as not more than a 0.5 log10 unit increase from the previous

measurement.
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Preservative Efficacy Test (Challenge Test) Workflow.

Protocol for Physicochemical Compatibility and Stability
Testing

This protocol outlines the evaluation of the physical and chemical stability of a cosmetic
formulation after the addition of Mecetronium ethylsulfate.

Objective: To ensure that the addition of Mecetronium ethylsulfate does not adversely affect
the physical and chemical properties of the cosmetic product over time and under various

storage conditions.

Materials:
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o Test product containing Mecetronium ethylsulfate.

o Control product (same formulation without MES).

o Appropriate packaging for the cosmetic product.

e pH meter.

¢ \iscometer.

¢ Microscope.

e Homogenizer.

 Incubators/ovens for controlled temperature and humidity storage.

Centrifuge.

Procedure:

e Initial Analysis (Time 0):

o Prepare batches of the test and control products.

o Package the products in the intended final packaging.

o For each batch, measure and record the following initial parameters:

Organoleptic properties: Appearance, color, and odor.

» Physicochemical properties: pH and viscosity.

» Microscopic appearance: Observe for any crystals, phase separation, or changes in
emulsion droplet size.

» Packaging compatibility: Note any changes to the packaging material (e.g.,
discoloration, deformation).

 Stability Study:
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o Store the packaged samples under various conditions:
» Accelerated Stability: 40°C = 2°C / 75% RH + 5% RH for 3 months.

» Real-Time Stability: 25°C £ 2°C / 60% RH + 5% RH for the intended shelf life of the
product.

» Freeze-Thaw Cycles: (e.g., 24 hours at -10°C followed by 24 hours at 25°C) for 3 cycles
to assess stability during transport.

Periodic Evaluation:

o Atregular intervals (e.g., 1, 2, and 3 months for accelerated stability; 3, 6, 12, 24 months
for real-time stability), withdraw samples and repeat the analyses performed at Time 0.

Centrifugation Test:

o At each time point, centrifuge a sample of the product (e.g., at 3000 rpm for 30 minutes) to
assess its physical stability. Observe for any phase separation.

Data Analysis:

o Compare the results at each time point to the initial data and to the control product. Any
significant changes in the measured parameters may indicate an incompatibility or
instability issue.

Initial Analysis (T=0)
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Physicochemical Compatibility and Stability Workflow.

Antimicrobial Mechanism of Action

As a quaternary ammonium compound, Mecetronium ethylsulfate's primary antimicrobial
mechanism of action is the disruption of the microbial cell membrane.

e Adsorption and Binding: The positively charged cationic head of the MES molecule is
attracted to the negatively charged components of the microbial cell membrane, such as
phospholipids and proteins.

e Membrane Disruption: This interaction disrupts the ordered structure of the lipid bilayer,
leading to increased membrane permeability.

o Leakage of Cellular Contents: The compromised membrane allows for the leakage of
essential intracellular components, such as ions, metabolites, and nucleic acids.

« Inhibition of Cellular Processes: The disruption of the membrane and loss of essential
components inhibits vital cellular processes, ultimately leading to cell death.
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Antimicrobial Mechanism of Action of Mecetronium Ethylsulfate.

Safety and Regulatory Considerations

Mecetronium ethylsulfate is considered to have low toxicity when used as directed.[1]
However, it can be an irritant to the skin and eyes upon contact.[2] It is essential for formulators
to adhere to regional regulatory guidelines regarding the use and maximum concentration of
preservatives in cosmetic products. A thorough safety assessment of the final cosmetic product
containing Mecetronium ethylsulfate should be conducted.

Conclusion

Mecetronium ethylsulfate is a promising broad-spectrum antimicrobial agent for the
preservation of cosmetic formulations. Due to the limited availability of specific efficacy data in
the public domain, it is imperative that researchers and formulators conduct thorough
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preservative efficacy testing (challenge tests) and physicochemical compatibility studies to
determine the optimal and safe concentration of MES for their specific products. The protocols
provided in these application notes serve as a comprehensive guide for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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